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Introduction

Triangulo-dodecacarbonyltriosmium, with the chemical formula Os3(CO)a2, is a key starting
material in the field of organometallic chemistry, particularly in the synthesis of osmium cluster
compounds. This yellow, crystalline solid is notable for its triangular core of three osmium
atoms, each bonded to four carbonyl ligands. While its primary applications have traditionally
been in catalysis and materials science, recent research has unveiled its potential in the realm
of medicinal chemistry and drug development. Derivatives of this cluster have demonstrated
significant biological activity, including cytotoxicity against cancer cell lines and the inhibition of
protein aggregation associated with neurodegenerative diseases. This technical guide provides
an in-depth overview of the chemical identifiers, physicochemical properties, experimental
protocols for its synthesis and derivatization, and a workflow for the evaluation of its biological
potential.

Chemical Identifiers and Physicochemical
Properties
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Accurate identification and understanding of the physicochemical properties of Triangulo-
dodecacarbonyltriosmium are fundamental for its application in research and development.
The following tables summarize its key identifiers and properties.

Identifier Type Value

CAS Number 15696-40-9[1][2][3][4]

Molecular Formula C120120s3[1][2][3][4]

Molecular Weight 906.81 g/mol [1][3][4]

IUPAC Name Dodecacarbonyl-triangulo-triosmium[1]
InChl InChl=1S/12C0.30s/c12*1-2;;;[1][2]
InChIKey VUBLMKVEIPBYME-UHFFFAOYSA-N[1][2]

O#C[0s]1(C#O0)(C#O)(C#O)--INVALID-LINK--
SMILES (CH#O)(C#0)(C#0)[0s]1(C#O)(CHO)
(CHO)C#O[2]

Triosmium dodecacarbonyl, Osmium carbony!l
Synonyms

(Os3(CO)12)[1][2]
Property Value
Appearance Yellow crystalline solid
Melting Point 224 °C (decomposes)
- Insoluble in water; slightly soluble in organic
Solubility
solvents
Density 3.48 g/cm?3

Experimental Protocols
Synthesis of Triangulo-dodecacarbonyltriosmium

The synthesis of Triangulo-dodecacarbonyltriosmium is typically achieved through the high-
pressure carbonylation of osmium tetroxide (OsQa4). The reaction proceeds with a nearly

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b097018?utm_src=pdf-body
https://www.benchchem.com/product/b097018?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://scholars.lib.ntu.edu.tw/server/api/core/bitstreams/5e4eb793-e3aa-4626-b917-33b83ac581a2/content
https://www.chemeurope.com/en/encyclopedia/Triosmium_dodecacarbonyl.html
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://scholars.lib.ntu.edu.tw/server/api/core/bitstreams/5e4eb793-e3aa-4626-b917-33b83ac581a2/content
https://www.chemeurope.com/en/encyclopedia/Triosmium_dodecacarbonyl.html
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://scholars.lib.ntu.edu.tw/server/api/core/bitstreams/5e4eb793-e3aa-4626-b917-33b83ac581a2/content
https://www.chemeurope.com/en/encyclopedia/Triosmium_dodecacarbonyl.html
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://www.benchchem.com/product/b097018?utm_src=pdf-body
https://www.benchchem.com/product/b097018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

quantitative yield.

Reaction: 3 OsO4 + 24 CO - 0s3(CO)12 + 12 CO2

Procedure:

A high-pressure autoclave is charged with osmium tetroxide (OsOa).

e The autoclave is sealed and purged with carbon monoxide (CO).

e The vessel is pressurized with carbon monoxide to approximately 75 atm.
e The temperature is raised to 175 °C and maintained for 8 hours.

 After cooling to room temperature, the excess CO is carefully vented.

e The yellow, crystalline product, Triangulo-dodecacarbonyltriosmium, is collected. Given
the high yield and purity, further purification is often not required for many applications. For
very high purity requirements, sublimation or recrystallization from a suitable organic solvent
can be performed.

Synthesis of a Labile Derivative: Os3(C0O)11(MeCN)

Triangulo-dodecacarbonyltriosmium is relatively inert. To increase its reactivity for further
derivatization, a labile acetonitrile (MeCN) derivative can be prepared using a decarbonylating
agent such as trimethylamine N-oxide (MesNO).

Reaction: Os3(CO)12 + MesNO + MeCN - Os3(CO)11(MeCN) + MesN + CO2
Procedure:

e Triangulo-dodecacarbonyltriosmium is dissolved in dichloromethane in a Schlenk flask
under an inert atmosphere (e.g., nitrogen or argon).

e Anhydrous acetonitrile is added to the solution.

o A solution of anhydrous trimethylamine N-oxide in dichloromethane is added dropwise to the
stirring solution at room temperature.
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e The reaction progress can be monitored by thin-layer chromatography (TLC) or infrared (IR)
spectroscopy by observing the characteristic shifts in the carbonyl stretching frequencies.

e Upon completion, the solvent is removed under reduced pressure.

e The product, undecacarbonyl(acetonitrile)triosmium, can be purified by column
chromatography on silica gel.

Signaling Pathways and Experimental Workflows

While Triangulo-dodecacarbonyltriosmium itself is not directly involved in biological
signaling pathways, its derivatives have shown significant potential as anticancer agents and
inhibitors of protein aggregation. The following diagrams illustrate the synthetic workflow to
generate bioactive derivatives and a general workflow for evaluating their anticancer
properties.

Synthesis & Derivatization

(Osmium Tetroxide (OSO4)) Carbon Monoxide (CO))
High Pressure
Carbonylation

(Trlangulo dodecacarbonyltrlosmlum Me3NO / MeCN)

(0s3(C0)12)

DEC$I bomytation

Bioactive Ligands
(e.g., chalcones, maltol)

Ligand Substitution
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Caption: Synthetic workflow for the generation of bioactive osmium clusters.
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Caption: Workflow for evaluating the anticancer potential of osmium clusters.
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Applications in Drug Development

The rigid triangular structure of the osmium core in Triangulo-dodecacarbonyltriosmium
provides a unique scaffold for the design of novel therapeutic agents. By substituting the
carbonyl ligands with bioactive molecules, it is possible to create compounds with tailored
pharmacological properties.

Anticancer Activity

Several studies have demonstrated the cytotoxic effects of triosmium carbonyl cluster
derivatives against various cancer cell lines. For instance, derivatives of Os3(CO)10(NCMe)2
have shown selective activity against estrogen receptor-independent breast cancer cells (MDA-
MB-231) compared to estrogen receptor-dependent cells (MCF-7). The proposed mechanism
of action for some of these compounds involves the induction of apoptosis. A key factor for their
biological activity appears to be the presence of at least one labile ligand, which allows the
cluster to interact with biological macromolecules.

Inhibition of a-Synuclein Aggregation

In the context of neurodegenerative diseases, certain triosmium carbonyl clusters have been
shown to inhibit the aggregation of a-synuclein, a protein implicated in Parkinson's disease.
This inhibitory activity, coupled with the ability of some clusters to disassemble pre-formed
aggregates, opens up new avenues for the development of therapeutics for synucleinopathies.

Conclusion

Triangulo-dodecacarbonyltriosmium is more than a fundamental organometallic reagent; it
Is a versatile platform for the development of novel compounds with significant potential in
medicinal chemistry and drug development. Its unique structural and electronic properties,
combined with the growing understanding of the biological activity of its derivatives, make it a
compound of high interest for researchers and scientists in both academia and industry. Further
exploration of the structure-activity relationships of osmium carbonyl clusters is poised to yield
new classes of therapeutic agents for a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://en.wikipedia.org/wiki/Triosmium_dodecacarbonyl
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Perry/openaccess/PPerry.pdf
https://scholars.lib.ntu.edu.tw/server/api/core/bitstreams/5e4eb793-e3aa-4626-b917-33b83ac581a2/content
https://www.chemeurope.com/en/encyclopedia/Triosmium_dodecacarbonyl.html
https://www.benchchem.com/product/b097018#cas-number-and-identifiers-for-triangulo-dodecacarbonyltriosmium
https://www.benchchem.com/product/b097018#cas-number-and-identifiers-for-triangulo-dodecacarbonyltriosmium
https://www.benchchem.com/product/b097018#cas-number-and-identifiers-for-triangulo-dodecacarbonyltriosmium
https://www.benchchem.com/product/b097018#cas-number-and-identifiers-for-triangulo-dodecacarbonyltriosmium
https://www.benchchem.com/product/b097018#cas-number-and-identifiers-for-triangulo-dodecacarbonyltriosmium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

